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Compound of Interest

Compound Name: Cyazofamid

Cat. No.: B129060

Welcome to the Technical Support Center for Cyazofamid. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the use of
Cyazofamid, with a specific focus on identifying and mitigating potential phytotoxicity in
sensitive plant species during experimental trials.

Frequently Asked Questions (FAQSs)

Q1: What is Cyazofamid and what is its primary mode of action?

Al: Cyazofamid is a fungicide belonging to the cyano-imidazole class of compounds. Its
biochemical mode of action is the inhibition of the mitochondrial respiratory chain at Complex Il
(the cytochrome bcl complex) in oomycete fungi.[1][2] This disruption of electron transport
halts ATP production, leading to the inhibition of all fungal developmental stages.[2]

Q2: Is Cyazofamid known to cause phytotoxicity in plants?

A2: Generally, Cyazofamid is considered to have a high margin of safety for host plants and is
often described as having "no phytotoxicity concerns".[3] However, some fungicides within the
same chemical class (Qol fungicides or strobilurins) have been observed to cause phytotoxicity
in specific cultivars of certain plant species.[4] For example, the Qol fungicide azoxystrobin is
known to be highly phytotoxic to apple cultivars with a Mcintosh genetic background.[4]
Therefore, while widespread phytotoxicity is not a common issue with Cyazofamid, sensitivity
may be species- or even cultivar-dependent.
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Q3: What are the typical symptoms of fungicide-induced phytotoxicity?

A3: Symptoms of phytotoxicity can vary depending on the plant species, the concentration of
the chemical, and environmental conditions. General symptoms may include:

e Chlorosis: Yellowing of leaf tissue.

o Necrosis: Brown or black dead tissue, often appearing as spots or at the leaf margins.
o Stunting: Reduced plant growth or vigor.

o Leaf distortion: Curling, cupping, or other abnormal leaf shapes.

e Reduced germination or emergence if treated at the seed or soil level.

Q4: Are there any known sensitive plant species to Cyazofamid?

A4: Specific plant species or cultivars that are definitively sensitive to Cyazofamid are not well-
documented in publicly available scientific literature. However, a study on pearl millet showed
no phytotoxicity at concentrations ranging from 0.01 to 2 mg/mL for seed treatment and 1 to 10
mg/mL for foliar application.[5] Crop safety trials on turnip have been designed to assess for
potential injury, including stunting, stand loss, leaf burn, and chlorosis.[6][7]

Q5: Can tank-mixing Cyazofamid with other products increase the risk of phytotoxicity?

A5: Yes, tank-mixing Cyazofamid with other agrochemicals, particularly adjuvants like oils and
surfactants, can increase the risk of phytotoxicity.[4] These adjuvants can enhance the
penetration of the fungicide into the plant tissue, which, in sensitive species, could lead to
adverse effects.[4] Caution should be exercised when creating new tank-mix combinations that
have not been previously tested.
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Observed Issue

Potential Cause

Troubleshooting Steps

Unexpected chlorosis,
necrosis, or stunting after

Cyazofamid application.

Potential Cyazofamid
phytotoxicity in a sensitive

plant species or cultivar.

1. Immediately discontinue
further applications of
Cyazofamid to the affected
plants. 2. Document the
symptoms with high-resolution
photographs. 3. Record the
application rate, date,
environmental conditions
(temperature, humidity), and
any tank-mix partners used. 4.
If possible, rinse the foliage of
affected plants with water to
remove any unabsorbed
residue. 5. Conduct a dose-
response experiment on a
small subset of plants to
confirm if the symptoms are
concentration-dependent (see

Experimental Protocol 1).

Phytotoxicity symptoms appear
only when Cyazofamid is tank-

mixed with an adjuvant.

Synergistic effect of the
adjuvant increasing
Cyazofamid uptake to

phytotoxic levels.

1. Cease using the specific
tank-mix combination. 2.
Evaluate the necessity of the
adjuvant for your experimental
goals. 3. If an adjuvant is
required, test alternative
adjuvants with different
chemical properties (e.g., a
non-ionic surfactant instead of
a crop oil concentrate) on a
small scale before widespread
application (see Experimental
Protocol 2).
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Phytotoxicity is observed under

specific environmental

Environmental stress making

the plant more susceptible to

conditions (e.g., high heat,

high humidity).

chemical injury.

1. Avoid applying Cyazofamid

during periods of extreme

environmental stress. 2. Apply

during cooler parts of the day,

such as early morning or late

evening. 3. Ensure plants are

well-watered and not under

drought stress before

application.

Data on Cyazofamid and Related Compounds

Table 1: General Phytotoxicity Information for Cyazofamid and Analagous Qol Fungicides

General
. Known
Compound Class Phytotoxicity o
. Sensitivities
Profile
Not well-documented
Generally low; often in scientific literature.
) Cyano-imidazole (Qol cited as having "no A study on pearl millet
Cyazofamid o o
Fungicide) phytotoxicity showed no
concerns”.[3] phytotoxicity at tested

concentrations.[5]

Azoxystrobin

Strobilurin (Qol
Fungicide)

Can cause
phytotoxicity in certain

species.

Apple cultivars with a
Mclintosh genetic
background are

extremely sensitive.[4]

Trifloxystrobin

Strobilurin (Qol
Fungicide)

Can cause
phytotoxicity in certain

species.

Can cause injury to

Concord grapes.[4]

Kresoxim-methyl

Strobilurin (Qol
Fungicide)

Can cause
phytotoxicity in certain

species.

Phytotoxic to certain

sweet cherry varieties.

[4]
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Experimental Protocols

Protocol 1: Dose-Response Assessment of Cyazofamid
Phytotoxicity
Objective: To determine the concentration at which Cyazofamid causes phytotoxicity in a

specific plant species.

Materials:

Healthy, uniform plants of the target species.

Technical grade Cyazofamid or a formulated product of known concentration.

Appropriate solvent for Cyazofamid (if using technical grade).

Spray application equipment calibrated for uniform coverage.

Controlled environment chamber or greenhouse with consistent conditions.
Methodology:

e Plant Preparation: Acclimate healthy, uniform plants to the experimental conditions for at
least one week prior to treatment.

o Treatment Preparation: Prepare a serial dilution of Cyazofamid in water (or the appropriate
solvent followed by dilution in water). Include a control group treated with water (and solvent
if used). A suggested concentration range could be 0x, 0.5x, 1x, 2x, 4x, and 8x the
recommended application rate.

o Application: Apply the different concentrations of the Cyazofamid solution to separate
groups of plants, ensuring uniform coverage of the foliage.

 Incubation: Maintain the plants in a controlled environment with consistent light, temperature,
and humidity.

o Data Collection: At 3, 7, and 14 days after treatment, visually assess the plants for
phytotoxicity symptoms (chlorosis, necrosis, stunting, etc.) using a rating scale (e.g., 0 = no
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injury, 10 = complete plant death).

e Analysis: Analyze the data to determine the no-observed-adverse-effect-level (NOAEL) and
the lowest-observed-adverse-effect-level (LOAEL).

Protocol 2: Evaluating Safeners and Adjuvants for
Mitigation of Cyazofamid Phytotoxicity

Objective: To assess the effectiveness of safeners or alternative adjuvants in reducing
Cyazofamid-induced phytotoxicity.

Materials:

Healthy, uniform plants of a species known or suspected to be sensitive to Cyazofamid.

Cyazofamid.

A phytotoxic concentration of Cyazofamid (determined from Protocol 1).

Potential safeners (e.g., commercially available herbicide safeners) or alternative adjuvants.

Spray application equipment.

Methodology:

e Plant Preparation: As in Protocol 1.

e Treatment Groups:

(¢]

Control (water only)

[¢]

Phytotoxic concentration of Cyazofamid

o

Phytotoxic concentration of Cyazofamid + Safener 1

o

Phytotoxic concentration of Cyazofamid + Safener 2 (and so on)

o

Phytotoxic concentration of Cyazofamid + Alternative Adjuvant 1
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o Safener 1 only (to check for safener-induced phytotoxicity)

o Alternative Adjuvant 1 only

» Application: Apply the treatments to the respective plant groups.
 Incubation and Data Collection: As in Protocol 1.

e Analysis: Compare the phytotoxicity ratings of the Cyazofamid-only group to the groups with
added safeners or alternative adjuvants to determine if there is a significant reduction in
phytotoxicity.

Visualizations
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Treatment Preparation Applicati Evaluation
(Cyazofamid Dilutions) pprication
- B . _ Data Collection .| Data Analysis
|—> Spray Application > Controlled Incubation > (Visual Assessment) | (NOAEL/LOAEL)
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Click to download full resolution via product page

Caption: Workflow for assessing Cyazofamid phytotoxicity.
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Caption: Proposed mechanism of safener action on Cyazofamid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Cyazofamid Application in
Sensitive Plant Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129060#reducing-phytotoxicity-of-cyazofamid-on-
sensitive-plant-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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